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Compound of Interest

2,2'-Dimethyl-4'-
Compound Name:
methoxypropiophenone

Cat. No.: B7940137

A Note on the Topic: This guide focuses on the chemical compound 4'-Methoxypropiophenone
(CAS Number: 121-97-1). The initial query for 2,2'-Dimethyl-4'-methoxypropiophenone (CAS
Number: 132664-59-2) did not yield a well-documented compound in scientific literature,
suggesting a potential discrepancy in the provided information. 4'-Methoxypropiophenone is a
structurally related and industrially significant compound, making it a relevant and valuable
subject for this technical overview.

Introduction

4'-Methoxypropiophenone, also known as p-methoxypropiophenone, is an aromatic ketone that
serves as a pivotal intermediate in the synthesis of a wide array of organic molecules.[1][2][3]
Its chemical structure, characterized by a methoxy-substituted phenyl ring attached to a
propanone group, imparts a unique reactivity profile that is leveraged in the pharmaceutical,
fragrance, and fine chemical industries.[2][3] This guide provides a comprehensive technical
overview for researchers, scientists, and professionals in drug development, detailing the
synthesis, physicochemical properties, key applications, and safety considerations of this
versatile compound.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of 4'-Methoxypropiophenone is
essential for its effective use in research and manufacturing. These properties dictate its
solubility, reactivity, and appropriate handling and storage conditions. The key properties are
summarized in the table below.

Property Value

CAS Number 121-97-1

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol [4][5]

Appearance Co?orless to pale yellow liquid or low melting
solid[2][6]

Melting Point 27-29 °C[1][4]

Boiling Point 273-275 °C[1][4]

Density 0.937 g/mL at 25 °C[1][4]

Refractive Index n20/D 1.5465[1][4]

Flash Point 61 °C (141.8 °F) - closed cup[4]
Moderately soluble in organic solvents like

Solubility ethanol and ether; generally insoluble in water.

[2]

Synthesis of 4'-Methoxypropiophenone

The synthesis of 4'-Methoxypropiophenone can be achieved through various methods. A
common and efficient laboratory-scale synthesis involves the Friedel-Crafts acylation of anisole
with propionyl chloride or propionic anhydride.

Reaction Scheme: Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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